Cas no 403661-76-7 ((S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride)

(S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride is a chiral β-amino acid derivative featuring a 2-bromophenyl substituent, commonly employed as a key intermediate in pharmaceutical synthesis and medicinal chemistry research. The compound’s stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and drug development. The presence of the bromophenyl group enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further structural modifications. Its hydrochloride salt form improves stability and solubility in aqueous systems, streamlining handling and purification processes. This compound is particularly useful in the design of peptidomimetics, enzyme inhibitors, and other bioactive molecules requiring precise stereochemical control.
(S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride structure
403661-76-7 structure
Product Name:(S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride
CAS No:403661-76-7
MF:C10H13BrClNO2
MW:294.572721242905
MDL:MFCD03093608
CID:328328
PubChem ID:2761585
Update Time:2025-10-22

(S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-4-(2-bromophenyl)butanoic acid hydrochloride
    • (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride
    • (S)-3-Amino-4-(2-bromo-phenyl)-butyric acid.HCl
    • (S)-3-Amino-4-(2-bromophenyl)-butyric acid-HCl
    • 2-BROMO-L-BETA-HOMOPHENYLALANINE HYDROCHLORIDE,
    • Benzenebutanoic acid, b-amino-2-bromo-, hydrochloride(1:1), (bS)-
    • H-Β-HOPHE(2-BR)-OH·HCL
    • RARECHEM AK PT F129
    • (betaS)-beta-Amino-2-bromobenzenebutanoic acid hydrochloride
    • (S)-3-amino-4-(2-bromo-phenyl)-butyric acid-HCl
    • AS-48816
    • H-Phe(2-Br)-(C#CH2)OH.HCl
    • AC-25445
    • (s)-3-amino-4-(2-bromophenyl)butyric acid hcl
    • L-beta-HomoPhe(2-Br)-OH⋅HCl
    • (S)-3-amino-4-(2-bromophenyl)-butyric acid HCl
    • FD10120
    • (3S)-3-amino-4-(2-bromophenyl)butanoic Acid Hydrochloride
    • CS-0156696
    • Benzenebutanoic acid,b-amino-2-bromo-,hydrochloride(1:1),(bs)-
    • MFCD03093608
    • (S)-3-AMINO-4-(2-BROMO-PHENYL)-BUTYRIC ACID HCL
    • EN300-7363520
    • AKOS015948734
    • (S)-3-Amino-4-(2-bromo-phenyl)-butyric acid hydrochloride
    • 2-Bromo-L-beta-homophenylalanine hydrochloride
    • (S)-3-Amino-4-(2-bromophenyl)butanoicacidhydrochloride
    • (3S)-3-amino-4-(2-bromophenyl)butanoic acid;hydrochloride
    • 403661-76-7
    • (S)-3-Amino-4-(2-bromophenyl)butanoic Acid HCl
    • MDL: MFCD03093608
    • Inchi: 1S/C10H12BrNO2.ClH/c11-9-4-2-1-3-7(9)5-8(12)6-10(13)14;/h1-4,8H,5-6,12H2,(H,13,14);1H/t8-;/m0./s1
    • InChI Key: CKWDUSDZVLBMMD-QRPNPIFTSA-N
    • SMILES: BrC1C=CC=CC=1C[C@@H](CC(=O)O)N.Cl

Computed Properties

  • Exact Mass: 292.98200
  • Monoisotopic Mass: 292.98182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 3.29590

(S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride Pricemore >>

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Additional information on (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride

(S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride

The compound (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride (CAS No. 403661-76-7) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Structure and Properties

The molecular structure of (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride is characterized by a butanoic acid backbone with an amino group at the third carbon and a 2-bromophenyl group at the fourth carbon. The stereochemistry at the third carbon is specified as (S), which is crucial for its biological activity. The presence of the bromine atom in the phenyl ring introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties.

Recent Research Findings

Recent studies have explored the biological activity of (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride in various contexts. For instance, research published in 2023 demonstrated its potential as a lead compound in the development of new anti-inflammatory agents. The compound was found to inhibit key enzymes involved in inflammatory pathways, suggesting its therapeutic potential in conditions such as arthritis and inflammatory bowel disease.

Additionally, investigations into its pharmacokinetic profile have revealed favorable absorption and bioavailability characteristics, which are essential for drug candidates. These findings underscore the importance of (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride as a promising scaffold for further drug discovery efforts.

Synthesis and Applications

The synthesis of (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride involves multi-step organic reactions, including nucleophilic substitutions and stereocontrolled additions. Researchers have optimized these processes to achieve high yields and enantioselectivity, ensuring the scalability of production.

In terms of applications, this compound serves as a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). Its ability to modulate specific biological targets makes it a valuable asset in the design of novel therapeutic agents.

Conclusion

In conclusion, (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride (CAS No. 403661-76-7) is a versatile compound with significant potential in drug discovery and development. Its unique structure, coupled with recent advances in understanding its biological activity, positions it as a key molecule in contemporary chemical research.

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